Cas no 53101-69-2 (2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-)

2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- structure
53101-69-2 structure
Product Name:2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
CAS No:53101-69-2
MF:C17H22O5
MW:306.353585720062
CID:377917
PubChem ID:104413
Update Time:2025-04-19

2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
    • 4-(2,5-diacetoxy-3,4,6-trimethylphenyl)-butan-2-one
    • 2,3,5-Trimethyl-6-(3-oxobutyl)-1,4-phenylene diacetate
    • 2-Butanone, 4-(2,5-bis(acetyloxy)-3,4,6-trimethylphenyl)-
    • 4-(2,5-Bis(acetyloxy)-3,4,6-trimethylphenyl)-2-butanone
    • ZLPIWEHMRPAXFS-UHFFFAOYSA-N
    • [4-acetyloxy-2,3,6-trimethyl-5-(3-oxobutyl)phenyl] acetate
    • Diacetoxycumolone, 96%
    • (+/-)-4-(2,5-diacetoxy-3,4,6-trimethylphenyl)butan-2-one
    • 53101-69-2
    • DTXSID9068827
    • (+/-)-4-(2,5-diacetoxy-3,4,6-trimethyphenyl)butan-2-one
    • SCHEMBL10383779
    • AKOS015913432
    • 4-(2,5-diacetoxy-3,4,6-tri-methylphenyl)butan-2-one
    • 2-Butanone, 4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
    • Inchi: 1S/C17H22O5/c1-9(18)7-8-15-12(4)16(21-13(5)19)10(2)11(3)17(15)22-14(6)20/h7-8H2,1-6H3
    • InChI Key: ZLPIWEHMRPAXFS-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=C(C)C(C)=C(C(C)=C1CCC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 306.14676
  • Monoisotopic Mass: 306.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.4
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 86-90 °C(lit.)
  • PSA: 69.67
  • Solubility: Not available

2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- Security Information

  • WGK Germany:3
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